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Compound of Interest

Compound Name: 4-CPPC

Cat. No.: B15604039 Get Quote

Product Information
Product Name: 4-CPPC

Full Chemical Name: 4-(3-carboxyphenyl)-2,5-pyridinedicarboxylic acid[1][2]

Molecular Formula: C₁₄H₉NO₆[1][3]

Molecular Weight: 287.22 g/mol [3][4]

CAS Number: 29553-70-6[1]

Appearance: White to off-white crystalline solid[4]

Purity: ≥95%[1]

Description
4-CPPC is a potent and selective inhibitor of macrophage migration inhibitory factor-2 (MIF-2),

also known as D-dopachrome tautomerase. It demonstrates significantly greater inhibition of

MIF-2 compared to MIF-1, with reported IC₅₀ values of 27 µM for MIF-2 and 450 µM for MIF-

1[1]. This selectivity allows for the specific investigation of MIF-2's roles in various biological

processes. Mechanistically, 4-CPPC has been shown to inhibit the binding of MIF-2 to its

receptor CD74 and subsequently reduce MIF-2-mediated activation of the ERK1/2 signaling

pathway[1][2].
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Solubility and Stability in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of 4-
CPPC.

Solubility Data
Quantitative data for the solubility of 4-CPPC in DMSO is summarized below. It is important to

note that achieving the higher concentration may require sonication.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Method

DMSO 100 348.17 Needs sonication[3]

Stability and Storage
Proper storage of 4-CPPC stock solutions in DMSO is crucial to maintain its integrity and

activity. The following storage conditions are recommended based on vendor data sheets.

Storage Temperature (°C) Storage Period

-20 1 month[3][4]

-80 6 months[3][4]

It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles,

which can lead to degradation of the compound.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 4-CPPC in DMSO.

Materials:

4-CPPC (crystalline solid)
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Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes

Procedure:

Weighing the Compound: Accurately weigh out the desired amount of 4-CPPC. For 1 mL of a

10 mM stock solution, you will need 2.87 mg of 4-CPPC (Molecular Weight = 287.22 g/mol ).

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the 4-CPPC.

For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes in a water

bath sonicator. Visually inspect the solution to ensure there are no visible particles.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[3][4].
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Preparation of 10 mM 4-CPPC Stock Solution

1. Weigh 2.87 mg of 4-CPPC

2. Add 1 mL of DMSO

3. Vortex and/or Sonicate to Dissolve

4. Aliquot and Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing a 4-CPPC stock solution.

Inhibition of MIF-2-induced ERK1/2 Phosphorylation
This protocol provides a general workflow for assessing the inhibitory effect of 4-CPPC on MIF-

2-induced ERK1/2 phosphorylation in a cell-based assay.

Materials:

Primary human skin fibroblasts (or other suitable cell line)

Cell culture medium and supplements

Recombinant human MIF-2 protein

4-CPPC stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)
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Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Protein assay kit (e.g., BCA assay)

SDS-PAGE gels and running buffer

Transfer buffer and membranes (e.g., PVDF)

Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

Primary antibodies (anti-phospho-ERK1/2, anti-total-ERK1/2)

Secondary antibody (HRP-conjugated)

Chemiluminescent substrate

Procedure:

Cell Culture: Plate cells at an appropriate density and allow them to adhere and grow

overnight.

Serum Starvation: The following day, replace the growth medium with serum-free medium

and incubate for 12-24 hours to reduce basal ERK1/2 phosphorylation.

Pre-treatment with 4-CPPC:

Prepare working solutions of 4-CPPC in serum-free medium from the 10 mM DMSO stock.

A typical final concentration range is 5-25 µM[1].

Include a vehicle control (DMSO only) at the same final concentration as the highest 4-
CPPC treatment.

Remove the serum-free medium and add the medium containing 4-CPPC or vehicle.

Incubate for 1-2 hours.

MIF-2 Stimulation: Add recombinant human MIF-2 to the wells to a final concentration known

to induce ERK1/2 phosphorylation. Include a negative control group with no MIF-2
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stimulation. Incubate for the optimal time for MIF-2-induced ERK1/2 phosphorylation (e.g.,

15-30 minutes).

Cell Lysis:

Wash the cells with ice-cold PBS.

Add ice-cold lysis buffer and scrape the cells.

Centrifuge the lysates to pellet cell debris and collect the supernatant.

Protein Quantification: Determine the protein concentration of each lysate using a protein

assay.

Western Blotting:

Normalize the protein amounts and perform SDS-PAGE.

Transfer the proteins to a membrane.

Block the membrane and probe with primary antibodies against phospho-ERK1/2 and

total-ERK1/2.

Incubate with the appropriate HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate and an imaging system.

Data Analysis: Quantify the band intensities for phospho-ERK1/2 and normalize to total-

ERK1/2. Compare the levels of phosphorylated ERK1/2 in the 4-CPPC-treated groups to the

MIF-2 stimulated group without the inhibitor.
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Inhibitory action of 4-CPPC on the MIF-2 signaling pathway.

Safety Precautions
4-CPPC is for research use only and not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound and its solutions.

Handle DMSO with care as it can facilitate the absorption of substances through the skin.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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